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Compound of Interest

Compound Name: 1-Bromoundecane-D23

Cat. No.: B1381412

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This guide provides essential, step-by-step information for the safe disposal of 1-
Bromoundecane-D23, a deuterated bromoalkane. Adherence to these procedures is critical to
ensure the safety of laboratory personnel and the protection of the environment.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to be aware of the hazards
associated with 1-Bromoundecane. While a specific Safety Data Sheet (SDS) for the
deuterated form (D23) is not readily available, the SDS for 1-Bromoundecane serves as a close
proxy for safety and handling information.

Key Hazards:

e Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]
e May cause respiratory irritation.[1]

Personal Protective Equipment (PPE): A comprehensive approach to personal safety is non-
negotiable. The following PPE must be worn when handling 1-Bromoundecane-D23:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
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e Hand Protection: Wear appropriate protective gloves to prevent skin exposure. Gloves must
be inspected prior to use.

o Body Protection: Wear appropriate protective clothing to prevent skin contact.

e Respiratory Protection: If working outside a fume hood or in a poorly ventilated area, a dust
mask type N95 (US) or equivalent is recommended.

Il. Quantitative Data Summary

The physical and chemical properties of 1-Bromoundecane are summarized in the table below.
These properties are critical for understanding its behavior and for making informed decisions
regarding its handling and disposal.

Property Value

Molecular Formula Ci11H23Br

Molecular Weight 235.20 g/mol

Appearance Colorless to light yellow liquid
Melting Point -9°C

Boiling Point 137-138 °C @ 18 mmHg
Density 1.054 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F)

Storage Class 10 - Combustible liquids

lll. Step-by-Step Disposal Protocol

The disposal of 1-Bromoundecane-D23 must be managed as hazardous waste. As a
halogenated organic compound, it requires specific disposal pathways.

Experimental Protocol for Waste Segregation and Disposal:

o Waste Identification and Segregation:
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o ldentify the waste stream as "Halogenated Organic Waste."

o Crucially, do not mix 1-Bromoundecane-D23 waste with non-halogenated solvents.
Mixing waste streams can complicate and increase the cost of disposal.

o Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible waste container. The container
must be in good condition and have a secure, tightly fitting cap.

o Clearly label the waste container with "Hazardous Waste," the full chemical name ("1-
Bromoundecane-D23"), and the associated hazards (e.g., "lrritant").

» Waste Collection:

o Collect the waste 1-Bromoundecane-D23 in the designated container.

o Minimize the generation of waste wherever possible.

o Keep the waste container closed when not in use to prevent the release of vapors.
o Storage of Waste:

o Store the waste container in a well-ventilated area, such as a designated satellite
accumulation area or a fume hood.

o Store away from incompatible materials, such as strong oxidizing agents and strong
bases.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Follow all institutional and local regulations for hazardous waste disposal. The generator is
responsible for the waste from "cradle to grave."

IV. Spill Management
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In the event of a spill, immediate and appropriate action is required to mitigate exposure and
environmental contamination.

Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Ventilate:

o Evacuate non-essential personnel from the immediate spill area.

o Ensure the area is well-ventilated.

Don Appropriate PPE:
o Wear the personal protective equipment outlined in Section I.

Contain and Absorb:

o Contain the spill to prevent it from spreading.

o Absorb the spill using an inert absorbent material, such as sand, silica gel, or a universal
binder.

Collect and Dispose:

o Carefully collect the absorbent material and place it in a designated hazardous waste
container.

o Dispose of the contaminated material as halogenated organic waste, following the
procedures in Section lll.

o Decontaminate:
o Clean the spill area with soap and water.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-
Bromoundecane-D23.
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Caption: Workflow for the safe disposal of 1-Bromoundecane-D23.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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